Cas no 2229309-51-5 (5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2229309-51-5
• MF: C₉H₇BrN₂O₃
• MW: 271.067481279373
• CID: 6000899
• PubChem ID: 165674751
• Update Time: 2025-06-11

5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid
• EN300-1914822
• 2229309-51-5

• Inchi： 1S/C9H7BrN2O3/c1-12-8(5(4-11-12)9(13)14)6-2-3-7(10)15-6/h2-4H,1H3,(H,13,14)
• InChI Key： QDDHCKNYLFRELH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C(C(=O)O)C=NN2C)O1

Computed Properties

• Exact Mass: 269.96400g/mol
• Monoisotopic Mass: 269.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.3Ų

Additional information on 5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229309-51-5)

5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the CAS number 2229309-51-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic compound features a pyrazole core appended with a brominated furan moiety and a carboxylic acid functional group, making it a versatile scaffold for medicinal chemistry applications. The structural attributes of this molecule position it as a valuable intermediate in the synthesis of bioactive agents, particularly those targeting inflammatory and immunomodulatory pathways.

The pyrazole ring is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets due to its rigid aromatic structure and electron-rich nature. In particular, substituted pyrazoles have been extensively explored for their potential as anti-inflammatory, antiviral, and anticancer agents. The introduction of a methyl group at the 1-position of the pyrazole ring enhances lipophilicity, improving membrane permeability and thus bioavailability. This modification is often employed to fine-tune pharmacokinetic properties, making the compound more suitable for oral administration.

The 5-bromofuran-2-yl substituent is another critical feature of this compound. The bromine atom at the 5-position of the furan ring serves as a handle for further chemical modifications, such as cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig couplings), which are widely used in constructing complex molecular architectures. Additionally, the electron-withdrawing nature of the furan ring influences the electronic properties of the pyrazole core, potentially modulating its interaction with biological targets. The presence of a carboxylic acid at the 4-position provides an acidic proton, enabling salt formation and enhancing solubility in aqueous media, which is advantageous for formulation development.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. The pyrazole-furan hybrid structure exemplified by 5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid has garnered attention for its potential in modulating immune responses. Studies have demonstrated that such hybrids can interact with key enzymes and receptors involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). For instance, derivatives of this scaffold have shown promising activity in preclinical models of arthritis and other inflammatory diseases by inhibiting pro-inflammatory cytokine production.

The bromine substituent on the furan ring also facilitates further derivatization into more complex molecules through transition-metal-catalyzed reactions. This flexibility allows chemists to explore diverse structural motifs, including kinase inhibitors and transcriptional regulators. Notably, recent research has identified novel analogs of this compound that exhibit potent activity against specific kinases implicated in cancer progression. By leveraging computational modeling and high-throughput screening techniques, researchers have been able to optimize potency and selectivity, paving the way for clinical development.

The carboxylic acid functionality has additional utility in drug design. It can be converted into esters or amides to improve oral bioavailability or incorporated into prodrugs for targeted delivery. Furthermore, the acidity of this group allows for pH-dependent release mechanisms, which is particularly relevant for formulations targeting acidic environments such as tumor microenvironments or gastrointestinal tracts. Such features make 5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid a versatile building block for developing next-generation therapeutics.

In conclusion, 5-(5-bromofuran-2-yl)-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 2229309-51-5) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its combination of a lipophilic pyrazole core, an electron-deficient furan moiety with a bromine atom for further functionalization, and an acidic carboxylic group makes it an attractive scaffold for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play an increasingly important role in addressing complex diseases.